molecular formula C25H20BrN3OS B4891569 3-benzyl-2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one

3-benzyl-2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one

Cat. No. B4891569
M. Wt: 490.4 g/mol
InChI Key: XXKPNKRUESNUQP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of thiazolidinone derivatives, including compounds with complex substituents like "3-benzyl-2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one", typically involves multi-step organic reactions. These processes may include the condensation of azlactones with thioamides or thiourea derivatives, followed by further modifications to introduce specific substituents such as bromophenyl and pyrazolyl groups. The synthesis aims to achieve high yields and selectivity while minimizing side reactions and optimizing reaction conditions for industrial and research applications (Bade & Vedula, 2015).

Molecular Structure Analysis

The molecular structure of thiazolidinone derivatives is crucial for their biological activity and interaction with biological targets. X-ray crystallography and spectroscopic methods such as NMR and IR spectroscopy are commonly used to determine the precise molecular structure, including the configuration of substituents and the overall three-dimensional shape of the molecule. These structural analyses provide insights into the compound's potential binding modes and interactions within biological systems (Iyengar et al., 2005).

Chemical Reactions and Properties

Thiazolidinone derivatives can undergo various chemical reactions, influenced by the presence of functional groups and substituents. These reactions include nucleophilic substitutions, condensation reactions, and the formation of coordination complexes with metals. The chemical reactivity of these compounds is essential for synthesizing derivatives with enhanced or specific biological activities (Sharma & Jain, 2011).

Physical Properties Analysis

The physical properties of "3-benzyl-2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one" and similar compounds, such as solubility, melting point, and stability, are determined by their molecular structure and substituents. These properties are critical for the compound's application in drug formulation and delivery, as well as for its handling and storage in laboratory and industrial settings (Wei et al., 2011).

Chemical Properties Analysis

The chemical properties, such as acidity, basicity, and reactivity towards various reagents, are influenced by the thiazolidinone core and the specific substituents attached to the molecule. Understanding these properties is crucial for predicting the compound's behavior in chemical reactions, its stability under different conditions, and its interaction with biological targets. This knowledge facilitates the design and development of new derivatives with desired biological activities and chemical properties (Mulwad & Mayekar, 2008).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would depend on how it interacts with biological systems .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if the compound is highly reactive or toxic, it could pose a risk to health and safety .

Future Directions

The future research directions for this compound would likely involve further exploration of its properties and potential uses. This could include studies to better understand its reactivity, mechanism of action, and safety profile .

properties

IUPAC Name

3-benzyl-2-[3-(4-bromophenyl)-1-phenylpyrazol-4-yl]-1,3-thiazolidin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H20BrN3OS/c26-20-13-11-19(12-14-20)24-22(16-29(27-24)21-9-5-2-6-10-21)25-28(23(30)17-31-25)15-18-7-3-1-4-8-18/h1-14,16,25H,15,17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XXKPNKRUESNUQP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(=O)N(C(S1)C2=CN(N=C2C3=CC=C(C=C3)Br)C4=CC=CC=C4)CC5=CC=CC=C5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H20BrN3OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

490.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-benzyl-2-[3-(4-bromophenyl)-1-phenyl-1H-pyrazol-4-yl]-1,3-thiazolidin-4-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.